4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzamide

• IUPAC Name: 4-[(3-ethoxy-2-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-2-21-14-5-3-4-12(15(14)19)10-18-13-8-6-11(7-9-13)16(17)20/h3-10,19H,2H2,1H3,(H2,17,20)
• InChI Key: LBUUVXKPXMZDHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzamide is a chemical compound with the molecular formula C₁₆H₁₆N₂O₃ and a molecular weight of 284.31 g/mol . It falls within the category of bioactive molecules and is often used in proteomics research.

Scientific Research Applications

1. Hydrogen Bonding Studies

Research on similar compounds, such as various anticonvulsant enaminones, has focused on their crystal structures and hydrogen bonding. These studies reveal intricate details about the molecular conformations and intermolecular interactions, which are critical for understanding the chemical and physical properties of such compounds (Kubicki, Bassyouni, & Codding, 2000).

2. Synthesis of Novel Compounds

Several studies have described the synthesis of novel compounds structurally related to 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzamide. For instance, the practical synthesis of orally active antagonists demonstrates the potential for developing new therapeutic agents using similar synthetic pathways (Ikemoto et al., 2005).

3. Biological Activity Analysis

Compounds like 2-[[(E)-(4-methoxyphenyl)methylene]amino]-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which share structural similarities with 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzamide, have shown antibacterial and antifungal activities. Such studies highlight the potential biological activities that can be expected from related compounds (Vasu et al., 2005).

4. Antioxidant Properties

Investigations into the electrochemical oxidation of amino-substituted benzamide derivatives, which are structurally similar to the compound , indicate potential antioxidant activities. These studies contribute to understanding the free radical scavenging activity of such compounds (Jovanović et al., 2020).

5. Luminescent Properties

Certain pyridyl substituted benzamides demonstrate remarkable luminescent properties. These findings are crucial for developing new materials with potential applications in optoelectronics and photonics (Srivastava et al., 2017).

6. Chemoselective Synthesis Techniques

The N-benzoylation of aminophenols using benzoylisothiocyanates, which can yield compounds like N-(2-hydroxyphenyl)benzamides, exemplifies advanced synthetic techniques that can be employed to create derivatives of 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzamide (Singh, Lakhan, & Singh, 2017).